Cas no 403670-28-0 (N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide)

• Product name: N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 403670-28-0
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 6327441
• PubChem ID: 994221

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide
• MLS002540345
• CHEMBL1584527
• SR-01000456179-1
• AB00435645-03
• MLS000109811
• F1560-0414
• AKOS000383310
• 403670-28-0
• CBMicro_044347
• AB00435645-10
• Oprea1_796535
• HMS2307L08
• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3,4-dimethoxybenzenesulfonamide
• SR-01000456179
• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzenesulfonamide
• BIM-0044380.P001
• Oprea1_027528
• AG-690/11999012
• SMR000105748

• Inchi： 1S/C19H21N3O5S/c1-13-18(19(23)22(21(13)2)14-8-6-5-7-9-14)20-28(24,25)15-10-11-16(26-3)17(12-15)27-4/h5-12,20H,1-4H3
• InChI Key： JPVLFGDROMWQND-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 403.12019195g/mol
• Monoisotopic Mass: 403.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.6Ų

Additional information on N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide

Comprehensive Analysis of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide (CAS 403670-28-0): Properties, Applications, and Research Insights

The compound N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide, identified by CAS 403670-28-0, is a sulfonamide derivative with a unique structural framework. Its molecular architecture combines a pyrazolone core with a dimethoxybenzene sulfonamide moiety, making it a subject of interest in pharmaceutical and biochemical research. This article delves into its properties, synthesis pathways, and potential applications, while addressing trending queries such as "sulfonamide-based drug discovery" and "pyrazolone derivatives in medicinal chemistry."

Structurally, CAS 403670-28-0 features a 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl group linked to a 3,4-dimethoxybenzene sulfonamide. This combination is notable for its potential bioactivity, particularly in modulating enzyme interactions. Researchers have explored its role as a COX-2 inhibitor analog, aligning with current trends in "targeted anti-inflammatory agents" and "small molecule therapeutics." The compound's lipophilicity and hydrogen-bonding capacity further enhance its pharmacokinetic profile.

Synthesis of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation of pyrazolone intermediates. Recent studies highlight optimized methods using microwave-assisted synthesis, a technique gaining traction in "green chemistry" discussions. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity, addressing common search terms like "how to validate sulfonamide compounds."

Applications of CAS 403670-28-0 span drug development and material science. Its structural similarity to known sulfa drugs has prompted investigations into antibacterial and antifungal properties, resonating with searches for "new antibiotic scaffolds." Additionally, its electron-rich aromatic system makes it a candidate for organic semiconductors, linking to trending topics like "biocompatible electronics."

Ongoing research explores structure-activity relationships (SAR) of this compound, particularly how methoxy substitutions influence target binding affinity. Computational studies using molecular docking (a frequently searched term) suggest potential interactions with protein kinases, aligning with interests in "kinase inhibitor design." Stability studies under varying pH and temperature conditions further support its viability in formulations.

In conclusion, N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3,4-dimethoxybenzene-1-sulfonamide represents a versatile scaffold bridging medicinal chemistry and material science. Its CAS 403670-28-0 designation ensures precise identification in global databases, while its properties cater to demands for "multifunctional bioactive compounds." Future directions may include nanocarrier integration and combination therapies, reflecting broader shifts toward precision medicine.